Cas no 956431-01-9 (4-Formyl-3-methoxyphenylboronic acid pinacol ester)

4-Formyl-3-methoxyphenylboronic acid pinacol ester structure

956431-01-9 structure

Product Name:4-Formyl-3-methoxyphenylboronic acid pinacol ester

CAS No:956431-01-9

MF:C₁₄H₁₉BO₄

MW:262.109264612198

MDL:MFCD18732927

CID:3032529

PubChem ID:88152652

Update Time:2024-10-25

4-Formyl-3-methoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 4-Formyl-3-methoxyphenylboronic acid pinacol ester
- 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- D75717
- 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzaldehyde
- 2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (ACI)
- 2-Methoxy-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
- 956431-01-9
- SCHEMBL7513399
- MFCD18732927
- CS-0096049
- EN300-7423728
- CS-16356
- DB-393319
- AKOS026671071
- MDL： MFCD18732927
- Inchi： 1S/C14H19BO4/c1-13(2)14(3,4)19-15(18-13)11-7-6-10(9-16)12(8-11)17-5/h6-9H,1-5H3
- InChI Key： LWMIBTMNBYRUHU-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(C=O)=C(C=2)OC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 262.1376392g/mol
Monoisotopic Mass: 262.1376392g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8

4-Formyl-3-methoxyphenylboronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019144286-5g	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	95%	5g	$856.00	2023-08-31
TRC	F701263-25mg	4-Formyl-3-methoxyphenylboronic acid pinacol ester	956431-01-9		25mg	$ 64.00	2023-04-15
TRC	F701263-50mg	4-Formyl-3-methoxyphenylboronic acid pinacol ester	956431-01-9		50mg	$ 75.00	2023-04-15
TRC	F701263-100mg	4-Formyl-3-methoxyphenylboronic acid pinacol ester	956431-01-9		100mg	$ 87.00	2023-04-15
TRC	F701263-250mg	4-Formyl-3-methoxyphenylboronic acid pinacol ester	956431-01-9		250mg	$ 98.00	2023-04-15
ChemScence	CS-0096049-100mg	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	≥97.0%	100mg	$72.0	2021-09-02
ChemScence	CS-0096049-250mg	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	≥97.0%	250mg	$37.0	2022-04-26
ChemScence	CS-0096049-1g	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	≥97.0%	1g	$107.0	2022-04-26
ChemScence	CS-0096049-5g	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	≥97.0%	5g	$508.0	2022-04-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M931917-250mg	2-Methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde	956431-01-9	98%	250mg	￥234.00	2022-09-01

4-Formyl-3-methoxyphenylboronic acid pinacol ester Production Method

Production Method 1

43192-33-2

73183-34-3

956431-01-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; rt → 85 °C; 12 h, 85 °C

Reference

: All-Visible-Light-Activated Dithienylethenes Induced by Intramolecular Proton Transfer

Xi, Hancheng; Zhang, Zhipeng; Zhang, Weiwei; Li, Mengqi; Lian, Cheng ; et al, Journal of the American Chemical Society, 2019, 141(46), 18467-18474

Production Method 2

73183-34-3

135-02-4

956431-01-9

866546-13-6

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 2,9-Dibutyl-1,10-phenanthroline Solvents: Cyclohexane ; 30 min, 50 °C; 50 °C → rt
1.2 Reagents: Tris(2,4,6-trimethylphenyl)borane Solvents: Cyclohexane ; 24 h, 40 °C

Reference

The Improved para-Selective C(sp2)-H Borylation of Anisole Derivatives Enabled by Bulky Lewis Acid

Li, Dai-Yu; et al, Catalysts, 2023, 13(8),

Production Method 3

43192-33-2

73183-34-3

956431-01-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: (SP-4-2)-[1,1′-Bis[bis(1,1-dimethylethyl)phosphino-κP]ferrocene]dichloropalladiu… Solvents: 1,4-Dioxane ; 12 h, 95 °C

Reference

: Preparation of substituted 1-aryl-1'-heteroaryl compounds, substituted 1,1'-biheteroaryl compounds, and methods using same in the treatment of cancer and hepatitis B and D

, World Intellectual Property Organization, , ,

Production Method 4

43192-33-2

73183-34-3

956431-01-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: 1,1-Bis(diphenylphosphino)ferrocene , [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 24 h, 90 °C

Reference

: A Nonacid Degradable Linker for Solid-Phase Synthesis

Colombo, Aina; De la Figuera, Natalia; Fernandez, Joan Carles; Fernandez-Forner, Dolors; Albericio, Fernando; et al, Organic Letters, 2007, 9(21), 4319-4322

Production Method 5

43192-33-2

73183-34-3

956431-01-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 1.5 h, 80 °C

Reference

: Preparation of novel monocyclic pyrimidine derivatives as selective inhibitors of Toll-like receptors (TLR)

, World Intellectual Property Organization, , ,

Production Method 6

43192-33-2

73183-34-3

956431-01-9

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; overnight, rt → 90 °C

Reference

: PD-L1 antagonist compound and application

, World Intellectual Property Organization, , ,

Production Method 7

956431-01-9

Reaction Conditions

Reference

: Preparation of novel monocyclic pyrimidine derivatives as selective inhibitors of Toll-like receptors (TLR)

, Japan, , ,

4-Formyl-3-methoxyphenylboronic acid pinacol ester Raw materials

4-Formyl-3-methoxyphenylboronic acid pinacol ester Preparation Products

4-Formyl-3-methoxyphenylboronic acid pinacol ester Related Literature

1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

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